5-Chloro-2-(2-thienylthio)-benzyl alcohol

• Molecular Formula: C11H9ClOS2
• Molecular Weight: 256.8 g/mol
• IUPAC Name: (5-chloro-2-thiophen-2-ylsulfanylphenyl)methanol
• InChI: InChI=1S/C11H9ClOS2/c12-9-3-4-10(8(6-9)7-13)15-11-2-1-5-14-11/h1-6,13H,7H2
• InChI Key: BNEVPPFJWLIGDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)SC2=C(C=C(C=C2)Cl)CO

Description

5-Chloro-2-(2-thienylthio)-benzyl alcohol is a useful research compound. Its molecular formula is C11H9ClOS2 and its molecular weight is 256.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 30 ml of abs. ether cooled to 3° is added under nitrogen 1.14 g (0.03 mole) of lithium aluminium hydride, and there is then added dropwise at 5°-10° with stirring, within half an hour, a solution of 5.4 g (0.02 mole) of 5-chloro-2-(2-thienylthio)-benzoic acid (produced according to Swiss Patent Specification No. 405,354; C.A. 66, P 2550e) in 45 ml of abs. ether. After completion of the dropwise addition, the mixture is refluxed for 16 hours; and there is thereupon slowly added dropwise at 3°-7° 5 ml of water. The occurring precipitate is filtered off with suction, and subsequently well washed with ether. The filtrate is concentrated in vacuo, and the residue is recrystallised from carbon tetrachloride to yield 5-chloro-2-(2-thienylthio)-benzyl alcohol having a melting point of 95°-96°.